Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)
![1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione structure](https://www.kuujia.com/scimg/cas/344755-11-9x300.png)
344755-11-9 structure
Product Name:1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
CAS No:344755-11-9
Molecular Formula:C8H6N2O2
Molecular Weight:162.14500
CID:302555
PubChem ID:13249290
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
- AG-F-17961
- AGN-PC-00LOW0
- CTK1C1726
- KB-159446
- 344755-11-9
- DTXSID90531939
-
- InChIKey: DITAWLQAQWCRBL-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
- SMILES: O=C1C=CC(=O)N2C=CC=C2N1
Computed Properties
- Exact Mass: 162.04300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 162.042927438g/mol
- Heavy Atom Count: 12
- Complexity: 260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- LogP: -0.01220
- PSA: 54.34000
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Related Literature
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Nobuto Yoshinari,Satoshi Yamashita,Yosuke Fukuda,Yasuhiro Nakazawa,Takumi Konno Chem. Sci., 2019,10, 587-593
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Hugh O'Connor,Oana M. Istrate,Peter A. A. Klusener,Rob Watson,Stephen Glover,Francesco Iacoviello,Dan J. L. Brett,Paul R. Shearing,Peter Nockemann Sustainable Energy Fuels, 2022,6, 1529-1540
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Mariana Palma,Lorenzo E. Hernández-Castellano,Noemí Castro,Anastasio Arguëllo,Juan Capote,Manolis Matzapetakis Mol. BioSyst., 2016,12, 2094-2107
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Zdeněk Weiss J. Anal. At. Spectrom., 2006,21, 691-696
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Hirohito Ogasawara,Mathias P. Ljungberg,Kjartan T. Wikfeldt,Uwe Bergmann,Shirlaine Koh,Peter Strasser,Lars G.M. Pettersson Phys. Chem. Chem. Phys., 2010,12, 5694-5700
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Wei Huang,Zi Jun Wang,Beatriz Chiyin Ma,Saman Ghasimi,Dominik Gehrig,Frédéric Laquai,Katharina Landfester,Kai A. I. Zhang J. Mater. Chem. A, 2016,4, 7555-7559
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Ran Pang,Shangwei Wang Dalton Trans., 2021,50, 12137-12146
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Maruša Horvat,Archana Pannuri,Tony Romeo,Iztok Dogsa,David Stopar Soft Matter, 2019,15, 5042-5051
-
A. Asadi,D. Ajami Chem. Commun., 2014,50, 533-535
344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione) Related Products
- 112-00-5(Dodecyl trimethyl ammonium chloride)
- 2432-51-1(S-methyl butanethioate)
- 349-58-6(3,5-Bis(trifluoromethyl)phenol)
- 462-10-2(DL-Homocystine)
- 98-54-4(4-tert-Butylphenol)
- 2725-22-6(2,4-Bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-n-octyloxyphenyl)-1,3,5-triazine)
- 328-74-5(3,5-Di(trifluoromethyl)aniline)
- 2845-89-8(3-Chloroanisole)
- 108-09-8(1,3-Dimethylbutylamine)
- 445-27-2(2'-Fluoroacetophenone)
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